Cas no 1311315-24-8 (1-(ethanesulfonyl)propan-2-yl(ethyl)amine)

• Product Name: 1-(ethanesulfonyl)propan-2-yl(ethyl)amine
• CAS No: 1311315-24-8
• MF: C₇H₁₇NO₂S
• MW: 179.280380964279
• CID: 4587664
• Update Time: 2025-11-05

1-(ethanesulfonyl)propan-2-yl(ethyl)amine Chemical and Physical Properties

Names and Identifiers

• [1-(ethanesulfonyl)propan-2-yl](ethyl)amine
• 2-Propanamine, N-ethyl-1-(ethylsulfonyl)-
• 1-(ethanesulfonyl)propan-2-yl(ethyl)amine

• Inchi： 1S/C7H17NO2S/c1-4-8-7(3)6-11(9,10)5-2/h7-8H,4-6H2,1-3H3
• InChI Key： ONINZFLRQKPHGB-UHFFFAOYSA-N
• SMILES： C(S(CC)(=O)=O)C(NCC)C

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 311.4±25.0 °C at 760 mmHg
• Flash Point: 142.1±23.2 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(ethanesulfonyl)propan-2-yl(ethyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(ethanesulfonyl)propan-2-yl(ethyl)amine

Chemical Profile of 1-(ethanesulfonyl)propan-2-yl(ethyl)amine (CAS No. 1311315-24-8) and Its Emerging Applications in Modern Research

The compound 1-(ethanesulfonyl)propan-2-yl(ethyl)amine, identified by the CAS number 1311315-24-8, represents a significant advancement in the realm of specialty chemicals. This organosulfur derivative has garnered considerable attention due to its unique structural properties and its potential applications across multiple scientific disciplines. The presence of both an ethanesulfonyl group and an amine moiety in its molecular framework endows it with distinct reactivity, making it a valuable intermediate in synthetic chemistry and a promising candidate for drug discovery initiatives.

Recent studies have highlighted the compound's utility as a building block in the synthesis of more complex molecules. Its bifunctional nature allows for selective modifications at both the sulfonyl and amine positions, enabling chemists to tailor its properties for specific applications. For instance, researchers have explored its incorporation into peptidomimetics, where the amine group can participate in hydrogen bonding interactions, while the sulfonyl moiety provides steric and electronic modulation. This dual functionality has been particularly useful in designing molecules with enhanced binding affinity to biological targets.

In the context of medicinal chemistry, 1-(ethanesulfonyl)propan-2-yl(ethyl)amine has been investigated for its potential role as a scaffold in the development of novel therapeutic agents. The compound's structural features are reminiscent of known bioactive molecules, suggesting that derivatives thereof may exhibit pharmacological activity. Preliminary computational studies have indicated that modifications to the ethylamine side chain could lead to compounds with improved solubility and metabolic stability, which are critical factors for drug efficacy and safety.

One particularly intriguing application of this compound lies in its use as a ligand in coordination chemistry. The combination of nitrogen and sulfur donor atoms in its structure makes it an excellent candidate for stabilizing transition metal centers. Such complexes have been explored for their catalytic properties, with potential applications in organic transformations that are difficult to achieve using traditional reagents. For example, palladium complexes derived from this ligand have shown promise in cross-coupling reactions, which are fundamental to modern synthetic methodologies.

The role of 1-(ethanesulfonyl)propan-2-yl(ethyl)amine in materials science is also emerging as a frontier area of research. Its ability to form stable complexes with metal ions has led to investigations into its use as a precursor for functional materials. These materials may find applications in areas such as sensors, where the compound's sensitivity to environmental stimuli could be exploited, or in catalytic systems where its ligand properties enhance reaction efficiency.

From an industrial perspective, the synthesis of 1-(ethanesulfonyl)propan-2-yl(ethyl)amine presents unique challenges that drive innovation in chemical process development. Optimizing production methods to achieve high yields while maintaining purity is crucial for its commercial viability. Advances in green chemistry principles have inspired researchers to explore sustainable synthetic routes, such as catalytic processes that minimize waste and energy consumption. These efforts align with global trends toward more environmentally responsible chemical manufacturing.

The compound's versatility extends beyond traditional chemical applications into emerging fields such as nanotechnology and biomedicine. Researchers are investigating its potential use in designing nanostructured materials with tailored properties, where its molecular architecture can influence the behavior of nanoparticles at the nanoscale. In biomedicine, derivatives of this compound have been explored for their potential as imaging agents or contrast enhancers in diagnostic procedures, leveraging their ability to interact selectively with biological tissues.

As our understanding of molecular interactions deepens, so too does the appreciation for compounds like 1-(ethanesulfonyl)propan-2-yl(ethyl)amine that bridge multiple scientific domains. Its continued study promises to yield insights not only into fundamental chemical principles but also into practical solutions for contemporary challenges. Whether through its role as a synthetic intermediate or as a component in advanced materials, this compound exemplifies the interconnectedness of modern scientific inquiry and underscores the importance of interdisciplinary collaboration.